Ethyl 2-((6-((methylsulfonyl)methyl)-2-(2-pyridinyl)-4-pyrimidinyl)sulfanyl)acetate

• IUPAC Name: ethyl 2-[6-(methylsulfonylmethyl)-2-pyridin-2-ylpyrimidin-4-yl]sulfanylacetate
• InChI: InChI=1S/C15H17N3O4S2/c1-3-22-14(19)9-23-13-8-11(10-24(2,20)21)17-15(18-13)12-6-4-5-7-16-12/h4-8H,3,9-10H2,1-2H3
• InChI Key: OWZNLQZWUPRUPK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC(=NC(=C1)CS(=O)(=O)C)C2=CC=CC=N2
• Molecular Formula: C15H17N3O4S2
• Molecular Weight: 367.4 g/mol

Description

Ethyl 2-((6-((methylsulfonyl)methyl)-2-(2-pyridinyl)-4-pyrimidinyl)sulfanyl)acetate is a useful research compound. Its molecular formula is C15H17N3O4S2 and its molecular weight is 367.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Parallel Solution-Phase Synthesis of Pyrimidines : A methodology for the parallel, solution-phase synthesis of novel pyrimidines starting from related sulfanyl compounds demonstrates the potential for efficiently producing derivatives with varied chemical properties. This process emphasizes the flexibility and applicability of sulfanyl compounds in synthesizing complex pyrimidines, which could be analogous in the synthesis or modification of the target compound (Radi et al., 2005).

• Highly Reactive Ultraviolet-Labeling Agent for Carboxylic Acids : The development of reactive agents for the preparation of carboxylic acid derivatives showcases the utility of specific chemical functionalities in analytical chemistry, potentially relevant for analyzing the behavior or presence of similar compounds in complex mixtures (Yasaka et al., 1990).

• Degradation and Stability Studies : Research on the stability and degradation of sulfosulfuron, a compound with a sulfonylurea bridge similar to parts of the target molecule, under various abiotic factors, provides insight into the environmental persistence and degradation pathways that could be relevant for the environmental impact assessment of the target compound (Saha & Kulshrestha, 2002).

• Liquid-Liquid Equilibrium Studies : Investigations into the selective removal of sulfur and nitrogen compounds using imidazolium-based ionic liquids highlight the potential applications of certain chemical functionalities in separation processes. This could inform purification or separation strategies involving the target compound (Shah et al., 2013).